Cas no 850375-27-8 (5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole)

• Product Name: 5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole
• CAS No: 850375-27-8
• MF: C₁₁H₇BrF₃NS
• MW: 322.144191026688
• MDL: MFCD04974053
• CID: 716916
• PubChem ID: 2824063
• Update Time: 2025-08-02

5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-bromo-4-methyl-2-[4-(trifluoromethyl)phenyl]-
• 5-Bromo-4-methyl-2-[4-(trifluoromethyl)-phenyl]-1,3-thiazole
• 5-BROMO-4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE
• STL557722
• PS-11121
• BBL103912
• CCG-251635
• AKOS007930838
• DB-076224
• DTXSID80384971
• 5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole
• CS-0313128
• 5-Bromo-4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole
• MFCD04974053
• 5-Bromo-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
• 850375-27-8
• 5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole

• MDL： MFCD04974053
• Inchi： 1S/C11H7BrF3NS/c1-6-9(12)17-10(16-6)7-2-4-8(5-3-7)11(13,14)15/h2-5H,1H3
• InChI Key： BZCIYGNYGIKEEC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1

Computed Properties

• Exact Mass: 320.94300
• Monoisotopic Mass: 320.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.583
• Boiling Point: 348.8°C at 760 mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.55
• PSA: 41.13000
• LogP: 4.89980
• Sensitiveness: Stench

5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole Security Information

• Hazardous Material Identification：

Additional information on 5-Bromo-4-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole

5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole: A Comprehensive Overview

The compound 5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole, identified by the CAS number 850375-27-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of substituents such as bromine, methyl, and trifluoromethyl groups imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole in drug discovery and development. The thiazole ring is known for its ability to act as a bioisostere, which means it can mimic the pharmacophoric properties of other heterocycles while offering improved stability and bioavailability. The bromine substituent at position 5 enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions. This makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In addition to its role in drug development, this compound has shown promise in materials science. The trifluoromethyl group at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent research has explored the use of thiazole derivatives in creating efficient charge transport layers within organic electronic devices, where their unique electronic properties can enhance device performance.

The synthesis of 5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole typically involves multi-step organic synthesis strategies. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative, followed by substitution reactions to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From an environmental standpoint, understanding the fate and behavior of this compound is crucial. Recent studies have examined its biodegradation potential under various environmental conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments, its degradation can be enhanced through microbial intervention or chemical oxidation processes. These findings are particularly relevant for industries involved in chemical manufacturing, where environmental impact assessments are increasingly stringent.

In conclusion, 5-Bromo-4-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole (CAS No: 850375-27-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.